Cas no 117259-21-9 (2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol)

• Product Name: 2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol
• CAS No: 117259-21-9
• MF: C₅H₆N₄O₅
• MW: 202.124940395355
• CID: 161409
• Update Time: 2023-04-05

2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,4,5-dinitro-
• KIH 702
• 2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol

• Inchi： 1S/C5H6N4O5/c10-2-1-7-3-6-4(8(11)12)5(7)9(13)14/h3,10H,1-2H2
• InChI Key： CMYZHWIAUSMICT-UHFFFAOYSA-N
• SMILES： C(O)CN1C=NC([N+]([O-])=O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 202.034
• Monoisotopic Mass: 202.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3